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Compound of Interest

Compound Name: Amino-PEG9-acid

Cat. No.: B605474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Amino-PEG9-acid, a heterobifunctional linker commonly utilized in bioconjugation, drug

delivery, and proteomics. This document is intended to serve as a critical resource for

laboratory personnel, ensuring the safe and effective use of this reagent.

Chemical and Physical Properties
Amino-PEG9-acid is a polyethylene glycol (PEG) derivative containing a terminal primary

amine group and a terminal carboxylic acid group, separated by a nine-unit ethylene glycol

spacer. The hydrophilic PEG chain imparts water solubility to the molecule and to conjugates

incorporating it.
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Property Value References

Molecular Formula C21H43NO11 [1]

Molecular Weight 485.57 g/mol [1]

CAS Number 1191079-83-0 [1]

Appearance Solid or liquid [1]

Solubility
Soluble in water, DMSO, and

DMF.
[2]

Purity Typically >95%

Hazard Identification and Safety Precautions
While some suppliers do not classify Amino-PEG9-acid as a hazardous substance, it is crucial

to handle it with the care accorded to all laboratory chemicals. One safety data sheet indicates

that it may be harmful if swallowed and is very toxic to aquatic life with long-lasting effects.

General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Wash hands thoroughly after handling.

Avoid generating dust or aerosols.

In case of exposure, follow these first-aid measures:
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Exposure Route First-Aid Measures References

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Seek

medical attention.

Inhalation

Move to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Never give anything by mouth

to an unconscious person.

Seek medical attention.

Storage and Disposal
Proper storage and disposal are critical to maintaining the integrity of Amino-PEG9-acid and

ensuring laboratory and environmental safety.
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Aspect Recommendation References

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area.

Recommended storage

temperature is typically -20°C

for long-term stability.

Incompatibilities
Avoid contact with strong

oxidizing agents.

Disposal

Dispose of waste in

accordance with local, state,

and federal regulations. Do not

allow the material to enter

drains or water courses. Waste

should be handled as special

waste by a licensed disposal

company.

Experimental Protocols for Safety Assessment
While specific toxicity data for Amino-PEG9-acid is not readily available in the public domain,

the following are general experimental protocols that can be adapted to assess the safety of

this and other PEGylated compounds.

In Vitro Cytotoxicity Assay
This protocol outlines a common method to assess the potential of a substance to cause cell

death.

Experimental Workflow for In Vitro Cytotoxicity Assay
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Preparation Exposure Assay Data Analysis

1. Cell Seeding
(e.g., HeLa, HepG2)

2. Compound Dilution
(Amino-PEG9-acid)

3. Cell Treatment
(24-72 hours)

Add to cells 4. Add Viability Reagent
(e.g., MTT, MTS) 5. Incubation 6. Measure Absorbance/

Fluorescence 7. Calculate Cell Viability (%) 8. Determine IC50 Value

Click to download full resolution via product page

Caption: Workflow for determining the in vitro cytotoxicity of a test compound.

Methodology:

Cell Culture: Plate cells (e.g., HeLa, HepG2) in a 96-well plate at a suitable density and allow

them to adhere overnight.

Compound Preparation: Prepare a stock solution of Amino-PEG9-acid in a suitable solvent

(e.g., sterile water or DMSO) and create a series of dilutions.

Cell Treatment: Remove the culture medium and expose the cells to the different

concentrations of Amino-PEG9-acid for a specified period (e.g., 24, 48, or 72 hours).

Include untreated cells as a negative control and a known cytotoxic agent as a positive

control.

Viability Assay: After the incubation period, assess cell viability using a colorimetric or

fluorometric assay such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) or MTS ((3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-

sulfophenyl)-2H-tetrazolium)).

Data Analysis: Measure the absorbance or fluorescence and calculate the percentage of cell

viability relative to the untreated control. The IC50 value (the concentration at which 50% of

cell growth is inhibited) can then be determined.

Skin Irritation/Corrosion Testing (OECD 439)
This in vitro method uses a reconstructed human epidermis (RhE) model to assess the

potential for skin irritation.
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Experimental Workflow for In Vitro Skin Irritation Test

Preparation Exposure & Incubation Viability Assay Data Analysis

1. RhE Tissue Equilibration 2. Topical Application of
Amino-PEG9-acid

3. Incubation
(e.g., 60 min) 4. Rinse Tissue 5. Post-Exposure Incubation

(e.g., 42 hours) 6. MTT Assay 7. Formazan Extraction 8. Measure Optical Density 9. Calculate Tissue Viability (%) 10. Classify Irritation Potential

Click to download full resolution via product page

Caption: Workflow for assessing skin irritation potential using a reconstructed human epidermis

model.

Methodology:

Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated to ensure

tissue viability.

Application of Test Substance: A defined amount of Amino-PEG9-acid is applied topically to

the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a

positive control (e.g., 5% sodium dodecyl sulfate) are also tested.

Exposure and Rinsing: The tissues are exposed to the test substance for a specific duration

(e.g., 60 minutes) at 37°C. After exposure, the tissues are thoroughly rinsed to remove the

substance.

Post-Incubation: The rinsed tissues are incubated for a prolonged period (e.g., 42 hours) to

allow for the development of cytotoxic effects.

Viability Assessment: Tissue viability is determined using the MTT assay. The tissues are

incubated with MTT, which is converted to a purple formazan precipitate by metabolically

active cells.

Extraction and Measurement: The formazan is extracted, and the optical density is

measured.
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Data Analysis: The viability of the treated tissues is expressed as a percentage of the

negative control. A substance is classified as an irritant if the mean tissue viability is below a

certain threshold (e.g., ≤ 50%).

Acute Eye Irritation/Corrosion Testing (OECD 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or damage. It is

typically performed in albino rabbits.

Logical Flow for In Vivo Eye Irritation/Corrosion Assessment
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Caption: Decision-making process for in vivo acute eye irritation/corrosion testing.
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Methodology:

Animal Selection and Preparation: Healthy, young adult albino rabbits are used. Both eyes of

each animal are examined for pre-existing defects.

Test Substance Instillation: A single dose of Amino-PEG9-acid (solid or liquid) is instilled

into the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation and Scoring: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Ocular reactions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored

according to a standardized system.

Duration of Observation: The observation period is typically 72 hours but can be extended up

to 21 days if the effects are not fully reversible.

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions.

Potential Signaling Pathways in PEG-Related
Toxicity
While specific signaling pathways for Amino-PEG9-acid have not been elucidated, studies on

PEGylated materials suggest potential interactions with cellular pathways, particularly at high

concentrations or with certain formulations. These are generalized pathways and may not be

directly applicable to Amino-PEG9-acid under normal research use conditions.

Potential Cellular Responses to High-Dose PEG Exposure
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Caption: Generalized potential signaling pathways that may be affected by high concentrations

of PEGylated compounds.

It is important to note that PEG itself is generally considered biocompatible and has low toxicity.

The toxic effects of PEGylated compounds are often related to the conjugated molecule or

occur at very high doses.

Conclusion
Amino-PEG9-acid is a valuable tool in biomedical research and drug development. While it is

generally considered to have a low hazard profile, adherence to standard laboratory safety

practices is essential. This guide provides a framework for the safe handling, storage, and

disposal of Amino-PEG9-acid, as well as standardized protocols for assessing its potential
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toxicity. Researchers should always consult the most recent Safety Data Sheet from their

supplier and perform a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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